Cas no 1065168-46-8 (methyl 2-3-(3-bromophenyl)cyclobutylideneacetate)

• Product Name: methyl 2-3-(3-bromophenyl)cyclobutylideneacetate
• CAS No: 1065168-46-8
• MF: C₁₃H₁₃BrO₂
• MW: 281.145123243332
• CID: 5941063
• PubChem ID: 59790330
• Update Time: 2025-08-02

methyl 2-3-(3-bromophenyl)cyclobutylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(3-bromophenyl)cyclobutylideneacetate
• 1065168-46-8
• methyl 2-[3-(3-bromophenyl)cyclobutylidene]acetate
• EN300-1459848
• NBNWFXOUPBVQBY-UHFFFAOYSA-N
• [3-(3-bromo-phenyl)-cyclobutylidene]-acetic acid methyl ester
• [3(3-bromo-phenyl)-cyclobutylidene]-acetic acid methyl ester
• SCHEMBL2844657

• Inchi： 1S/C13H13BrO2/c1-16-13(15)7-9-5-11(6-9)10-3-2-4-12(14)8-10/h2-4,7-8,11H,5-6H2,1H3/b9-7-
• InChI Key： NBNWFXOUPBVQBY-CLFYSBASSA-N
• SMILES： BrC1=CC=CC(=C1)C1C/C(=C\C(=O)OC)/C1

Computed Properties

• Exact Mass: 280.00989g/mol
• Monoisotopic Mass: 280.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-3-(3-bromophenyl)cyclobutylideneacetate

Methyl 2-3-(3-Bromophenyl)cyclobutylideneacetate (CAS No. 1065168-46-8): A Comprehensive Overview

Methyl 2-3-(3-bromophenyl)cyclobutylideneacetate, identified by its CAS number 1065168-46-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutylidene core conjugated with a bromophenyl group, has garnered attention due to its unique structural properties and potential applications in drug development.

The structural motif of methyl 2-3-(3-bromophenyl)cyclobutylideneacetate consists of a cyclobutene ring system linked to an acetic acid ester, with a substituent bromophenyl group at the 3-position. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for synthesizing novel bioactive molecules. The presence of the bromine atom on the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies.

In recent years, there has been growing interest in the development of heterocyclic compounds for their pharmaceutical applications. The cyclobutene ring in methyl 2-3-(3-bromophenyl)cyclobutylideneacetate is known to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability. These characteristics make it an attractive building block for designing small-molecule drugs that can interact effectively with biological targets.

One of the most compelling aspects of methyl 2-3-(3-bromophenyl)cyclobutylideneacetate is its potential as a precursor in the synthesis of more complex molecules. For instance, the bromophenyl group can be readily transformed into various functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or amino groups, which are crucial for modulating biological activity.

Recent studies have highlighted the utility of cyclobutene derivatives in medicinal chemistry. A notable example is their application in the design of kinase inhibitors, where the rigid cycloalkane ring provides optimal binding interactions with protein targets. The acetic acid ester moiety in methyl 2-3-(3-bromophenyl)cyclobutylideneacetate can be further modified to introduce additional pharmacophores, enhancing its binding affinity and selectivity.

The bromine substituent on the phenyl ring also opens up possibilities for halogen-metal exchange reactions, which are widely used in modern synthetic organic chemistry. This reaction allows for the introduction of organometallic species that can participate in subsequent reactions, such as Stille couplings or Grignard additions. Such transformations are invaluable for constructing complex molecular architectures with high precision.

From a computational chemistry perspective, methyl 2-3-(3-bromophenyl)cyclobutylideneacetate has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the bromophenyl group exerts a significant electron-withdrawing effect on the cyclobutene ring, influencing its reactivity in various chemical transformations. These insights are crucial for designing synthetic strategies that maximize yield and minimize side reactions.

In drug discovery pipelines, methyl 2-3-(3-bromophenyl)cyclobutylideneacetate serves as a versatile intermediate for generating libraries of compounds for high-throughput screening. Its structural features allow for rapid diversification through combinatorial chemistry approaches, enabling researchers to identify lead compounds with desired biological activities. This approach has been particularly effective in targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of methyl 2-3-(3-bromophenyl)cyclobutylideneacetate itself presents an interesting challenge due to the need to construct the cyclobutene ring system while maintaining regioselectivity. Traditional methods involve cyclization reactions followed by functionalization steps to introduce the bromophenyl group and ester moiety. Advances in catalytic systems have enabled more efficient synthetic routes, reducing reaction times and improving yields.

The potential applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. The unique electronic properties of its structure make it a candidate for developing organic semiconductors or light-emitting diodes (OLEDs). Additionally, its ability to undergo various chemical modifications suggests its utility in designing novel pesticides or herbicides with enhanced efficacy and environmental compatibility.

In conclusion, methyl 2-3-(3-bromophenyl)cyclobutylideneacetate (CAS No. 1065168-46-8) is a multifaceted compound with broad applications in chemical synthesis and drug development. Its structural features enable diverse functionalization strategies, making it a valuable scaffold for generating bioactive molecules. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.